Cas no 2228191-83-9 (tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate
• CAS No: 2228191-83-9
• MF: C₁₆H₂₁F₃N₂O₃
• MW: 346.344754934311
• CID: 6194445
• PubChem ID: 165966838
• Update Time: 2025-06-11

tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate
• tert-butyl N-[2-(morpholin-2-yl)-5-(trifluoromethyl)phenyl]carbamate
• 2228191-83-9
• EN300-1899666

• Inchi： 1S/C16H21F3N2O3/c1-15(2,3)24-14(22)21-12-8-10(16(17,18)19)4-5-11(12)13-9-20-6-7-23-13/h4-5,8,13,20H,6-7,9H2,1-3H3,(H,21,22)
• InChI Key： DHCGOFXEXCQXKL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C1CNCCO1)(F)F

Computed Properties

• Exact Mass: 346.15042702g/mol
• Monoisotopic Mass: 346.15042702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.6Ų

Additional information on tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate

Recent Advances in the Study of tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate (CAS: 2228191-83-9)

The compound tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate (CAS: 2228191-83-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts are critical for ensuring the reproducibility and scalability of the synthesis process, which is essential for further pharmacological studies.

In terms of biological activity, preliminary in vitro studies have demonstrated that tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory and oncogenic pathways. For instance, the compound has shown moderate to high affinity for kinases such as PI3K and mTOR, which are key regulators of cell growth and survival. These findings suggest potential applications in the treatment of cancers and inflammatory diseases, although further in vivo studies are required to validate these effects.

Moreover, recent research has explored the pharmacokinetic properties of tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Early results indicate that the compound has favorable bioavailability and metabolic stability, which are crucial for its development as a therapeutic agent. However, challenges such as potential toxicity and off-target effects need to be addressed in future studies.

In conclusion, tert-butyl N-2-(morpholin-2-yl)-5-(trifluoromethyl)phenylcarbamate (CAS: 2228191-83-9) represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and biological activity make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research efforts should focus on optimizing its pharmacological properties and evaluating its efficacy and safety in preclinical and clinical settings.